Tributyl-(3-chlorophenyl)stannane

• IUPAC Name: tributyl-(3-chlorophenyl)stannane
• InChI: InChI=1S/C6H4Cl.3C4H9.Sn/c7-6-4-2-1-3-5-6;3*1-3-4-2;/h1-2,4-5H;3*1,3-4H2,2H3
• InChI Key: PLLAKAFNKUYEMM-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CC=CC(=C1)Cl
• Molecular Formula: C18H31ClSn
• Molecular Weight: 401.6 g/mol

Description

Molecular Structure Analysis

The molecular formula of tributyl-(3-chlorophenyl)stannane is C₁₈H₃₁ClSn , with a molecular weight of approximately 401.60 g/mol . The compound’s structure consists of a tin atom bonded to three butyl groups (Bu) and a 3-chlorophenyl group.

Chemical Reactions Analysis

• Radical Reductions : Due to its tin-hydrogen bond, it acts as a radical reducing agent. It can be used to reduce alkyl halides, selenides, and other functional groups .

Scientific Research Applications

Synthesis Methods and Applications

• Synthesis of Heterocyclic Compounds : Tributyl(3,3,3-trifluoro-1-propynyl)stannane, a related compound, is used for the synthesis of various trifluoromethylated heterocyclic compounds. This includes the preparation of (tributylstannyl)trifluoromethyl-pyrazole, -triazole, and -isoxazole, which are useful for the regioselective introduction of functional groups such as aryl groups or iodine (Hanamoto, Hakoshima & Egashira, 2004).

• Organometallic Chemistry : In organometallic chemistry, compounds like tributyl(trimethylgermyl)stannane are used in palladium-catalyzed reactions. These reactions demonstrate unique regioselectivity, which is crucial in the synthesis of complex organic compounds (Mitchell, Schneider & Fröhling, 1990).

• Silastannation of Arylacetylenes : Another application is in the palladium-catalyzed silastannation of acetylenes. Tributyl(trimethylsilyl)stannane is used to generate (Z)-silyl(stannyl)ethenes at room temperature, highlighting its role in facilitating novel organic reactions (Nakano et al., 2004).

Reagent in Synthesis

• Preparation of Radical Chain Reactions : Tributyltin hydride, a related stannane, is used in the catalysis of radical chain reactions, demonstrating the significance of organotin compounds in synthetic chemistry. This includes their use in reactions to prevent radical rearrangements and in the synthesis of aryl and vinyl radical cyclizations (Crich, Grant, Krishnamurthy & Patel, 2007).

• Allylation Reactions : The use of tributyl[2-(trimethylsilyl)prop-2-enyl]stannane in allylation reactions with radicals is another area of interest. This showcases its utility in forming partially polarized transition states and in the production of various organic compounds (Renaud, Gerster & Ribezzo, 1994).

• Polymer Chemistry : In polymer chemistry, tributyl[(1-oxoalkyl)oxy]stannanes are used in the synthesis of polystyrene copolymers, indicating their role in the creation of specialized polymers with specific characteristics (Dalil et al., 2002).